Cas no 116008-90-3 (2-Butene-1,1,1-d3 (6CI))

2-Butene-1,1,1-d3 (6CI) structure
2-Butene-1,1,1-d3 (6CI) structure
Product Name:2-Butene-1,1,1-d3 (6CI)
CAS No:116008-90-3
MF:C4H8
MW:59.1248064041138
CID:137931
Update Time:2024-01-25

2-Butene-1,1,1-d3 (6CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Butene-1,1,1-d3 (6CI)
    • 1,1,1-Trichloroperfluoro-n-heptane
    • 1,1,1-trideuterio-but-2-ene
    • ACMC-20lc8y
    • AGN-PC-001GJ0
    • CTK3A8473
    • Heptane, 1,1,1-trichloro-2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro-
    • 2-Butene-d3
    • 2-BUTENE-1,1,1-D3
    • 2-Butene-1,1,1-D3 (gas)
    • 2-Butene-1,1,1-d3, mixture of cis and trans
    • Inchi: 1S/C4H8/c1-3-4-2/h3-4H,1-2H3/b4-3+/i1D3
    • InChI Key: IAQRGUVFOMOMEM-VGIDZVCYSA-N
    • SMILES: C(=C/C)\C([2H])([2H])[2H]

Computed Properties

  • Exact Mass: 62.10026
  • Monoisotopic Mass: 59.081
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 4
  • Rotatable Bond Count: 0
  • Complexity: 15.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.3
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Boiling Point: 1 °C
  • Flash Point: -20 °C
  • PSA: 0
  • LogP: 1.58240

2-Butene-1,1,1-d3 (6CI) Security Information

  • Hazardous Material transportation number:UN 1012 2.1
  • Hazard Category Code: 11-12
  • Safety Instruction: 9-16-33
  • Hazardous Material Identification: F
  • Risk Phrases:R11
  • Safety Term:S9-16-33
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